Cas no 1804477-55-1 (3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)
3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
-
- Inchi: 1S/C8H5BrF3NO3/c9-1-4-5(3-14)13-2-6(15)7(4)16-8(10,11)12/h2-3,15H,1H2
- InChI Key: YXKBOMYOTWACRL-UHFFFAOYSA-N
- SMILES: BrCC1C(C=O)=NC=C(C=1OC(F)(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- XLogP3: 2
- Topological Polar Surface Area: 59.4
3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096322-1g |
3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde |
1804477-55-1 | 97% | 1g |
$1,519.80 | 2022-04-02 |
3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
Introduction to 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804477-55-1)
3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is a highly versatile and synthetically valuable intermediate in the field of pharmaceutical chemistry. Its unique structural features, including a bromomethyl group, a hydroxy substituent, and a trifluoromethoxy group on a pyridine core, make it an attractive building block for the development of novel bioactive molecules. This compound has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry.
The CAS number 1804477-55-1 provides a unique identifier for this chemical entity, ensuring precise referencing in scientific literature and industrial applications. The presence of the bromomethyl group at the 3-position of the pyridine ring offers a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This reactivity is particularly useful in constructing complex molecular architectures, such as heterocyclic scaffolds and polyfunctionalized compounds.
Additionally, the hydroxy group at the 5-position introduces polarity and potential hydrogen bonding capabilities, which can influence the solubility, binding affinity, and metabolic stability of derivatives. The trifluoromethoxy group at the 4-position enhances lipophilicity and metabolic resistance, making it a valuable feature in drug design to improve pharmacokinetic profiles. These structural elements collectively contribute to the compound's multifaceted utility in synthetic chemistry.
In recent years, 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde has been explored in several cutting-edge research areas. One notable application is in the synthesis of kinase inhibitors, where its pyridine core serves as a privileged scaffold. Kinases are critical targets in oncology and inflammatory diseases, and small-molecule inhibitors have become cornerstone therapeutics. The compound's ability to undergo facile functionalization allows for the creation of highly specific kinase inhibitors with improved selectivity and efficacy.
Recent studies have demonstrated its utility in developing antiviral agents. The structural motif of this compound shares similarities with known viral protease inhibitors, suggesting potential applications in combating emerging viral threats. The bromomethyl group facilitates the introduction of protease-inhibiting moieties, while the trifluoromethoxy group enhances binding interactions within the active site. Such modifications have been shown to improve inhibitory activity against various viral proteases.
Another emerging field where this compound has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. The hydroxy group can participate in hydrogen bonding interactions with biological targets, while the bromomethyl group allows for further derivatization to introduce neuroprotective functionalities. Preliminary studies suggest that derivatives of this compound exhibit promising effects on reducing protein aggregation and mitigating oxidative damage.
The pharmaceutical industry has also explored this intermediate in the design of anti-inflammatory drugs. Inflammatory pathways are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammation. The unique combination of substituents in 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde enables the synthesis of molecules that modulate key inflammatory mediators. For instance, derivatives have been shown to inhibit cyclooxygenase (COX) enzymes and reduce pro-inflammatory cytokine production.
The synthetic methodologies involving this compound have been refined to achieve high yields and purity levels suitable for industrial-scale production. Advances in catalytic systems and green chemistry principles have further enhanced the efficiency of these synthetic routes. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high precision. These advancements not only improve cost-effectiveness but also minimize environmental impact.
The versatility of 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its structural features make it a valuable precursor for synthesizing herbicides, fungicides, and plant growth regulators. The ability to modify its core structure allows chemists to tailor properties such as bioavailability and environmental persistence.
In conclusion,3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde represents a cornerstone intermediate in modern synthetic chemistry with far-reaching implications across multiple scientific disciplines. Its unique structural attributes enable the construction of complex bioactive molecules with therapeutic potential. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to remain a vital tool in drug discovery and industrial chemistry.
1804477-55-1 (3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)